![molecular formula C9H7N3O2 B2957072 5-Nitroquinolin-3-amine CAS No. 98589-84-5](/img/structure/B2957072.png)
5-Nitroquinolin-3-amine
Overview
Description
5-Nitroquinolin-3-amine (5-NQA) is an organic compound belonging to the quinoline family. It is a colorless, crystalline solid with a melting point of 202 °C and a boiling point of 293 °C. It is used in a variety of scientific research applications, including organic synthesis and drug development. 5-NQA has been studied extensively for its potential therapeutic applications and has been found to have a number of biochemical and physiological effects on the body.
Scientific Research Applications
Regioselective Amination
5-Nitroquinolin-3-amine and its derivatives are subjects of study in the context of regioselective amination processes. For instance, nitroisoquinolines, including compounds related to this compound, have been aminated in liquid ammonia solutions to yield corresponding amino compounds. Such transformations are crucial for synthesizing novel compounds with potential applications in materials science, pharmaceuticals, and organic chemistry (Woźniak et al., 1990).
Mechanism of Action Studies
Research has delved into the metabolism and mechanism of action of nitro-containing compounds, such as those structurally related to this compound. Studies have explored how these compounds undergo metabolic activation and interact with biological molecules like DNA, providing insights into their potential therapeutic or toxicological effects (Sinha et al., 1985).
Synthetic Applications
This compound serves as a key intermediate in the synthesis of various compounds. Its transformations, such as nucleophilic substitution reactions, have been extensively studied to develop efficient synthetic routes for producing pharmaceutically relevant molecules. For example, methods have been developed for synthesizing amino analogues of pharmacologically interesting compounds by selective displacement reactions involving this compound derivatives (Štefane et al., 2012).
Antibacterial Properties
The antibacterial properties of 8-nitrofluoroquinolone derivatives, synthesized from compounds similar to this compound, have been investigated. These studies aim to understand the structure-activity relationships that govern the antibacterial efficacy of nitroquinoline derivatives, contributing to the development of new antibiotics (Al-Hiari et al., 2007).
Bioreductive Drug Research
Compounds related to this compound have been studied as bioreductive drugs, which are activated under hypoxic conditions often found in solid tumors. This research is pivotal for developing new cancer therapies that target hypoxic tumor cells more effectively (Siim et al., 1994).
Mechanism of Action
Target of Action
The primary target of 5-Nitroquinolin-3-amine is the Serine/threonine-protein kinase Chk1 . This enzyme plays a critical role in cell cycle regulation, particularly in response to DNA damage. It is involved in cell cycle arrest, DNA repair, and apoptosis, thereby maintaining genomic stability .
Mode of Action
It is known that many quinoline derivatives interact with their targets through various mechanisms, such as inhibition of enzyme activity, interference with protein-protein interactions, or disruption of cellular processes
Biochemical Pathways
Disruption of these pathways can lead to cell cycle arrest, DNA repair, or programmed cell death .
Pharmacokinetics
Some general properties have been reported :
- High gastrointestinal absorption is suggested, indicating good oral bioavailability . Information on the volume of distribution is not available. The metabolic pathway of this compound is not known. The route of elimination is not documented. The half-life of this compound is not known.
Biochemical Analysis
Cellular Effects
Some quinoline derivatives have been found to have anticancer properties . These compounds were found to be active against a non-small cell lung cancer cell line, A549 . Whether 5-Nitroquinolin-3-amine has similar effects is yet to be determined.
Molecular Mechanism
Quinoline derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
5-nitroquinolin-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O2/c10-6-4-7-8(11-5-6)2-1-3-9(7)12(13)14/h1-5H,10H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRERDBOBCFEVHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(C=N2)N)C(=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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